1,4-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester

• CAS No.: 3838-05-9
• Molecular Formula: C20H12N2O8
• Molecular Weight: 408.3 g/mol
• IUPAC Name: bis(4-nitrophenyl) benzene-1,4-dicarboxylate
• InChI: InChI=1S/C20H12N2O8/c23-19(29-17-9-5-15(6-10-17)21(25)26)13-1-2-14(4-3-13)20(24)30-18-11-7-16(8-12-18)22(27)28/h1-12H
• InChI Key: SDYXRLFXWTVCPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]

Description

1,4-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester is a useful research compound. Its molecular formula is C20H12N2O8 and its molecular weight is 408.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 300-ml r.b. flask, equipped with a magnetic stirring bar was charged with 7.85 g sodium hydroxide (Fisher, 0.197 moles) in 75 ml of deionized water and then, to the stirred solution, 27.40 g of p-nitroPhenol (Aldrich, 98%, 0.197 moles) was added. The solution turned orange and a considerable amount of yellow solid was present. A solution of 20.04 g of terephthaloyl chloride (Aldrich, 97%, 0.0987 moles assuming 100% purity) in methylene chloride was dripped into the flask from a dropping funnel. The flask was stirred another 15 min and the mixture filtered through a Whatman's #1 filter Paper disk on a Buchner funnel. The filtrate was almost clear and the solid on the filter was washed with a few portions of water in the funnel and with two small portions of acetone. The solid was dried by briefly drawing air through it in a vacuum funnel and then, broken into finer pieces, in a 65° C. vacuum oven. The crude product weighed 36.1 g (theory, 40.2 g) and melted at 228°-243° C.